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Compound of Interest

Compound Name: Creatinine-d5

Cat. No.: B12419821 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Creatinine-d5, ensuring compliance and safety in research, development, and laboratory

settings. The following procedures are based on currently available safety data sheets and

general best practices for chemical waste management.

Key Chemical and Safety Data
Creatinine-d5 is a deuterated form of creatinine and is not classified as a hazardous

substance.[1] However, it is crucial to handle it with care, following standard laboratory safety

protocols. The non-deuterated form, creatinine, may cause skin, eye, and respiratory tract

irritation.[2]
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Property Information Source

Hazard Classification
Not a hazardous substance or

mixture.
[1]

Physical State Solid, white crystals or powder. [2][3]

Solubility Soluble in water.

Primary Hazards

May cause skin, eye, and

respiratory irritation (based on

creatinine data).

Storage

Store in a cool, dry, well-

ventilated place in a tightly

closed container.

Step-by-Step Disposal Procedure
The disposal of Creatinine-d5 must adhere to local, state, and federal regulations. Always

consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

1. Personal Protective Equipment (PPE):

Before handling Creatinine-d5 for disposal, ensure you are wearing appropriate PPE:

Safety glasses or goggles

Protective gloves

Lab coat

2. Waste Collection:

Solid Waste:

Collect dry Creatinine-d5 waste in a clearly labeled, sealed container.

Do not mix with other waste streams unless explicitly permitted by your EHS department.
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Handle uncleaned containers as you would the product itself.

Solutions:

Aqueous solutions of Creatinine-d5 should be collected in a labeled waste container.

Do not pour solutions down the drain unless authorized by your institution's EHS

guidelines for non-hazardous materials.

3. Labeling and Storage of Waste:

Clearly label the waste container with "Creatinine-d5 Waste" and any other information

required by your institution.

Store the waste container in a designated, secure area away from incompatible materials.

4. Final Disposal:

Dispose of the waste through your institution's chemical waste program.

This may involve a licensed disposal company for surplus and non-recyclable solutions.

5. Spill Cleanup:

In case of a spill:

Avoid generating dust.

For solid spills, sweep or shovel the material into a suitable container for disposal.

For liquid spills, absorb with an inert material (e.g., clay, diatomaceous earth) and place in

a sealed container.

Ventilate the area and clean the spill site once the material has been removed.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Creatinine-d5.
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Caption: Workflow for the proper disposal of Creatinine-d5.

Disclaimer: This information is intended as a guide and should not replace the specific

protocols and regulations of your institution. Always consult your local EHS department for

definitive disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Creatinine-d5: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419821#creatinine-d5-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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